
2-CHLORO-1,1-DIETHOXYETHANE synthesis
from acetaldehyde diethanol chlorination

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-CHLORO-1,1-

DIETHOXYETHANE

Cat. No.: B156400 Get Quote

An In-depth Technical Guide to the Synthesis of 2-Chloro-1,1-diethoxyethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-chloro-1,1-
diethoxyethane, a valuable intermediate in organic synthesis. This document details two

primary synthetic routes: the direct chlorination of acetaldehyde diethyl acetal and a method

commencing with vinyl acetate. It includes detailed experimental protocols, quantitative data,

reaction mechanisms, and essential safety information.

Synthetic Routes and Mechanisms
2-Chloro-1,1-diethoxyethane, also known as chloroacetaldehyde diethyl acetal, can be

synthesized through two main pathways. The choice of route may depend on the availability of

starting materials, desired scale, and safety considerations.

Route 1: Chlorination of Acetaldehyde Diethyl Acetal
This method involves the direct chlorination of acetaldehyde diethyl acetal. The reaction is a

free-radical substitution on the alpha-carbon of the ethyl group.

The mechanism proceeds via the initiation of a chlorine radical, which then abstracts a

hydrogen atom from the carbon adjacent to the acetal group, followed by reaction with

molecular chlorine to yield the product and a new chlorine radical.
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Route 2: Synthesis from Vinyl Acetate, Ethanol, and
Chlorine
A common industrial method involves the reaction of vinyl acetate with chlorine in the presence

of excess ethanol. This reaction proceeds through an initial addition of chlorine to the double

bond of vinyl acetate to form an unstable 1,2-dichloroethyl acetate intermediate. This

intermediate then reacts with ethanol to yield 2-chloro-1,1-diethoxyethane, along with ethyl

acetate and hydrogen chloride as byproducts.

Quantitative Data
The following tables summarize the key quantitative data associated with the synthesis of 2-
chloro-1,1-diethoxyethane and its physical properties.

Table 1: Reaction Parameters

Parameter
Route 1: Chlorination of
Acetaldehyde Diethyl
Acetal

Route 2: Synthesis from
Vinyl Acetate

Stoichiometry
Acetaldehyde diethyl acetal:

Chlorine (1:1 molar ratio)[1]

Vinyl acetate: Chlorine

(stoichiometric amounts) in

excess ethanol[2]

Temperature 40-45°C[1][3] < 20°C, typically 0-2°C[2]

Yield ~70%[1] > 90%[2]

Neutralizing Agent
Sodium ethoxide or Sodium

carbonate[1][3]

Calcium oxide or Calcium

carbonate[2]

Table 2: Physical and Chemical Properties of 2-Chloro-1,1-diethoxyethane
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Property Value

Molecular Formula C₆H₁₃ClO₂[4]

Molecular Weight 152.62 g/mol [4][5]

Boiling Point 157°C[4]

Flash Point 29°C (84.2°F)[6]

Density 1.010 g/cm³[6]

Solubility in Water 1.8 g/L[3]

Experimental Protocols
Protocol for Route 1: Chlorination of Acetaldehyde
Diethyl Acetal
This protocol is based on established laboratory procedures.[1][3]

Materials:

Acetaldehyde diethyl acetal

Gaseous chlorine

Sodium carbonate (or sodium ethoxide in anhydrous ethanol)

Anhydrous sodium carbonate

Reaction vessel with stirring and cooling capabilities

Gas inlet tube

Distillation apparatus

Procedure:

Charge the reaction vessel with 1 mole of acetaldehyde diethyl acetal.
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With continuous stirring and cooling, pass 1 mole of gaseous chlorine through the acetal.

Maintain the reaction temperature at 40-45°C. The progress of the reaction can be monitored

by the increase in the relative density of the reaction solution to 1.10-1.12 (at 35°C).[3]

Once the chlorination is complete, eliminate any residual chlorine and hydrogen chloride, for

instance, by bubbling an inert gas through the mixture.

Neutralize the reaction mixture by adding sodium carbonate at 25°C until the cessation of

carbon dioxide evolution.[3] Alternatively, 1 mole of sodium ethoxide in anhydrous ethanol

can be added.[1]

Filter the neutralized mixture.

Dry the filtrate with anhydrous sodium carbonate.

Filter again to remove the drying agent.

Purify the crude product by fractional distillation to obtain 2-chloro-1,1-diethoxyethane
(boiling point: 157°C).[1]

Protocol for Route 2: Synthesis from Vinyl Acetate
This protocol is adapted from patented industrial processes.[2][7]

Materials:

Vinyl acetate

Anhydrous ethanol

Chlorine gas

Calcium oxide (or other suitable solid base)

Reaction vessel with stirring, cooling, and gas inlet/outlet

Distillation apparatus

Procedure:
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Charge the reaction vessel with an excess of anhydrous ethanol.

Cool the ethanol to a temperature below 20°C, ideally between 0°C and 2°C.[2]

Simultaneously and slowly, introduce stoichiometric amounts of vinyl acetate and chlorine

gas into the cooled ethanol with vigorous stirring. Maintain the low temperature throughout

the addition.

After the addition is complete, distill off the low-boiling fractions (such as ethyl acetate and

unreacted starting materials) at atmospheric pressure, keeping the temperature around

60°C.[2]

Cool the remaining liquid residue and neutralize it by adding a solid base like calcium oxide

while maintaining the temperature between 20°C and 60°C, until the aqueous extract has a

pH greater than 5.[2]

After neutralization, two liquid phases will form. Separate the upper organic layer.

Purify the crude product by fractional distillation to yield pure 2-chloro-1,1-diethoxyethane.

Visualizations
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Caption: Synthetic routes to 2-chloro-1,1-diethoxyethane.
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Caption: General experimental workflow for synthesis.

Safety Information
2-Chloro-1,1-diethoxyethane:

Hazards: Flammable liquid and vapor. Harmful if swallowed. Causes skin and serious eye

irritation. May cause respiratory irritation.[6]

GHS Pictograms:

Flame (Flammable)

Exclamation Mark (Harmful/Irritant)

Precautionary Statements: Keep away from heat, sparks, open flames, and hot surfaces.

Avoid breathing vapors. Wash skin thoroughly after handling. Wear protective gloves and

eye protection.[6][8]

Reactants:

Acetaldehyde: Extremely flammable liquid and vapor. Harmful if swallowed. Suspected of

causing genetic defects and cancer.

Ethanol: Highly flammable liquid and vapor. Causes serious eye irritation.

Chlorine: Fatal if inhaled. Causes severe skin burns and eye damage. Very toxic to aquatic

life.

Vinyl Acetate: Highly flammable liquid and vapor. May cause cancer.

Handling and Storage: All manipulations should be carried out in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is

mandatory. Store all chemicals in tightly closed containers in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents and acids.[6] 2-Chloro-
1,1-diethoxyethane is reported to be stable under normal storage conditions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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